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Compound of Interest

Compound Name: Alvimopan-D7

Cat. No.: B15575017

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive, procedural information for the safe handling and disposal

of Alvimopan-D7 in a laboratory setting. The following protocols are designed to ensure the

safety of personnel and the integrity of the research by minimizing exposure and

contamination.

Hazard Identification and Personal Protective Equipment
(PPE)
Alvimopan, the parent compound of Alvimopan-D7, is classified as harmful if swallowed, in

contact with skin, or inhaled[1]. Due to its potency as a peripherally acting mu-opioid receptor

antagonist, stringent safety measures are necessary. Furthermore, powdered Alvimopan may

form explosive dust-air mixtures[2]. While a specific Safety Data Sheet (SDS) for Alvimopan-
D7 is not readily available, its handling should follow the precautions outlined for the parent

compound.

A risk assessment should be conducted for any procedure involving the handling of

Alvimopan-D7.
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Table 1: Personal Protective Equipment (PPE) for Handling Alvimopan-D7

PPE Category Item Specifications and Use

Hand Protection Nitrile Gloves

Double-gloving is

recommended, especially

when handling the solid

compound. Inspect gloves for

integrity before use and

change them immediately if

contaminated or torn.

Body Protection Disposable Lab Coat

A dedicated, disposable lab

coat should be worn over

personal clothing. It should be

changed immediately if

contaminated.

Eye Protection Safety Goggles

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory to protect against

dust particles and splashes.

Respiratory Protection N95 Respirator or higher

A NIOSH-approved N95

respirator or a higher level of

respiratory protection should

be used when handling the

solid compound outside of a

containment system to prevent

inhalation of airborne particles.

Foot Protection
Closed-toe shoes and Shoe

Covers

Sturdy, closed-toe shoes are

required in the laboratory.

Disposable shoe covers

should be worn in the

designated handling area and

removed before exiting.
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Operational and Disposal Plans
The following step-by-step guidance outlines the procedures for the entire lifecycle of

Alvimopan-D7 in the laboratory, from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If the container is compromised, do not open it and follow your institution's hazardous

material spill protocol.

Labeling: Ensure the container is clearly labeled with the compound name (Alvimopan-D7),

CAS number, and appropriate hazard warnings.

Storage: Store Alvimopan-D7 in a cool, dry, and dark place, away from incompatible

materials. To maintain the integrity of the deuterated compound, it is crucial to protect it from

moisture. Store the container tightly sealed.

Handling and Experimental Procedures
All handling of solid Alvimopan-D7 should be performed in a designated area, preferably

within a certified chemical fume hood, a ventilated balance safety enclosure, or a glove box to

minimize the risk of inhalation and contamination[3].

Step 1: Preparation

Assemble all necessary equipment and materials (e.g., spatulas, weighing paper, solvent,

vials) inside the containment system before starting.

Don the appropriate PPE as specified in Table 1.

Step 2: Weighing the Compound

Carefully open the container with the solid Alvimopan-D7.

Use a clean, designated spatula to transfer the desired amount of powder onto weighing

paper or into a pre-tared vial.
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Avoid generating dust. If any dust is generated, ensure the containment system is

functioning correctly.

Close the primary container tightly immediately after use.

Step 3: Preparing a Solution

In the containment system, place the weighed Alvimopan-D7 into a suitable flask or vial.

Slowly add the desired solvent to the solid to avoid splashing.

Cap the container and mix gently (e.g., by swirling or using a vortex mixer) until the solid is

fully dissolved.

Step 4: Post-Handling

Decontaminate all surfaces and equipment that came into contact with Alvimopan-D7 using

a suitable cleaning agent (e.g., 70% ethanol), followed by a rinse with water.

Dispose of all contaminated disposable materials as hazardous waste.

Spill Management
In the event of a spill:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if

necessary.

Secure the Area: Restrict access to the spill area.

PPE: Don the appropriate PPE, including respiratory protection, before attempting to clean

the spill.

Clean-up:

Solid Spills: Gently cover the spill with an absorbent material to avoid raising dust.

Carefully scoop the material into a labeled hazardous waste container.
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Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

Place the absorbed material into a labeled hazardous waste container.

Decontaminate: Clean the spill area with a suitable decontaminating solution, and then wash

with soap and water.

Waste Disposal: Dispose of all cleaning materials as hazardous waste.

Disposal Plan
All waste generated from the handling of Alvimopan-D7, including empty containers,

contaminated PPE, and cleaning materials, must be treated as hazardous waste.

Solid Waste: Collect all solid waste, including unused Alvimopan-D7 powder, contaminated

gloves, wipes, and weighing paper, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing Alvimopan-D7 in a labeled, leak-proof

hazardous waste container.

Disposal Method: All hazardous waste must be disposed of through a licensed hazardous

waste disposal company, typically via high-temperature incineration[4]. Do not dispose of

Alvimopan-D7 down the drain or in regular trash[4].

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Alvimopan-D7 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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